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batrachotoxinin A batrachotoxinin A
Brand Name: Vulcanchem
CAS No.: 19457-37-5
VCID: VC0100336
InChI: InChI=1S/C24H35NO5/c1-15(26)17-6-7-23-18-5-4-16-12-22(28)9-8-20(16,2)24(18,30-22)19(27)13-21(17,23)14-25(3)10-11-29-23/h5-6,15-16,19,26-28H,4,7-14H2,1-3H3/t15-,16+,19+,20-,21-,22+,23-,24-/m0/s1
SMILES: CC(C1=CCC23C1(CC(C45C2=CCC6C4(CCC(C6)(O5)O)C)O)CN(CCO3)C)O
Molecular Formula: C24 H35 N O5
Molecular Weight: 417.5 g/mol

batrachotoxinin A

CAS No.: 19457-37-5

Main Products

VCID: VC0100336

Molecular Formula: C24 H35 N O5

Molecular Weight: 417.5 g/mol

batrachotoxinin A - 19457-37-5

CAS No. 19457-37-5
Product Name batrachotoxinin A
Molecular Formula C24 H35 N O5
Molecular Weight 417.5 g/mol
IUPAC Name (1R,5R,6S,9R,11S,12R,14R)-22-[(1S)-1-hydroxyethyl]-6,16-dimethyl-10,19-dioxa-16-azahexacyclo[12.5.3.15,9.01,14.02,11.06,11]tricosa-2,21-diene-9,12-diol
Standard InChI InChI=1S/C24H35NO5/c1-15(26)17-6-7-23-18-5-4-16-12-22(28)9-8-20(16,2)24(18,30-22)19(27)13-21(17,23)14-25(3)10-11-29-23/h5-6,15-16,19,26-28H,4,7-14H2,1-3H3/t15-,16+,19+,20-,21-,22+,23-,24-/m0/s1
Standard InChIKey ZKCSFQZJDZSMCH-IGLVISNFSA-N
Isomeric SMILES C[C@@H](C1=CC[C@@]23[C@@]1(C[C@H]([C@@]45C2=CC[C@H]6[C@@]4(CC[C@](C6)(O5)O)C)O)CN(CCO3)C)O
SMILES CC(C1=CCC23C1(CC(C45C2=CCC6C4(CCC(C6)(O5)O)C)O)CN(CCO3)C)O
Canonical SMILES CC(C1=CCC23C1(CC(C45C2=CCC6C4(CCC(C6)(O5)O)C)O)CN(CCO3)C)O
PubChem Compound 12300007
Last Modified Nov 11 2021
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